Cas no 129014-50-2 (1H-Indazole, 6-fluoro-1-methyl-3-(4-piperidinyl)-, hydrochloride)

• Product Name: 1H-Indazole, 6-fluoro-1-methyl-3-(4-piperidinyl)-, hydrochloride
• CAS No: 129014-50-2
• MF: C₁₃H₁₇ClFN₃
• MW: 269.745585203171
• CID: 2110755
• Update Time: 2025-11-06

1H-Indazole, 6-fluoro-1-methyl-3-(4-piperidinyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H- Indazole, 6-fluoro-1-methyl-3-(4-piperidinyl)-, hydrochloride
• 6-fluoro-1-methyl-3-piperidin-4-ylindazole,hydrochloride
• 1H-INDAZOLE, 6-FLUORO-1-METHYL-3-(4-PIPERIDINYL)-, HYDROCHLORIDE
• 6-Fluoro-1-methyl-3-(4-piperidinyl)-1H-indazole hydrochloride
• 6-Fluoro-1-methyl-3-(piperidin-4-yl)-1H-indazole hydrochloride
• 6-FLUORO-1-METHYL-3-(4-PIPERIDINYL)-1HINDAZOLE HYDROCHLORIDE
• UEVCMJAWMVYUAG-UHFFFAOYSA-N
• PC430285
• 6-Fluoro-1-methyl-3-(4-piperidinyl)-1H-indazole HCl
• 6-Fluoro-1-methyl-3-(piperidin-4-yl)-1H-indazole--hydrogen chloride (1/1)
• 1H-Indazole, 6-fluoro-1-methyl-3-(4-piperidinyl)-, hydrochloride

• Inchi： 1S/C13H16FN3.ClH/c1-17-12-8-10(14)2-3-11(12)13(16-17)9-4-6-15-7-5-9;/h2-3,8-9,15H,4-7H2,1H3;1H
• InChI Key： UEVCMJAWMVYUAG-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC2=C(C=1)N(C)N=C2C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 267
• Topological Polar Surface Area: 29.8

Additional information on 1H-Indazole, 6-fluoro-1-methyl-3-(4-piperidinyl)-, hydrochloride

Introduction to 1H-Indazole, 6-fluoro-1-methyl-3-(4-piperidinyl)-, hydrochloride (CAS No. 129014-50-2)

1H-Indazole, 6-fluoro-1-methyl-3-(4-piperidinyl)-, hydrochloride (CAS No. 129014-50-2) is a potent and selective serotonin 5-HT₆ receptor antagonist. This compound has garnered significant attention in the field of medicinal chemistry and neuroscience due to its potential therapeutic applications in various neurological and psychiatric disorders. The unique chemical structure and pharmacological properties of this compound make it a valuable tool for both academic research and drug development.

The molecular formula of 1H-Indazole, 6-fluoro-1-methyl-3-(4-piperidinyl)-, hydrochloride is C₁₅H₁₈FN₃·HCl, with a molecular weight of approximately 297.8 g/mol. The compound features a substituted indazole core, which is a common scaffold in the design of bioactive molecules. The presence of a fluoro group at the 6-position and a methyl group at the 1-position enhances its lipophilicity and metabolic stability, while the piperidine moiety confers specific binding affinity to the serotonin 5-HT₆ receptor.

The serotonin 5-HT₆ receptor is primarily expressed in the central nervous system (CNS) and has been implicated in various cognitive and emotional processes. Antagonists of this receptor have shown promise in preclinical studies for the treatment of cognitive impairments associated with conditions such as Alzheimer's disease, schizophrenia, and depression. 1H-Indazole, 6-fluoro-1-methyl-3-(4-piperidinyl)-, hydrochloride has demonstrated high selectivity for the 5-HT₆ receptor over other serotonin receptors, making it an attractive candidate for further investigation.

In recent studies, 1H-Indazole, 6-fluoro-1-methyl-3-(4-piperidinyl)-, hydrochloride has been evaluated for its effects on cognitive function in animal models. Research published in the Journal of Pharmacology and Experimental Therapeutics reported that this compound significantly improved cognitive performance in rodent models of Alzheimer's disease. The mechanism of action is believed to involve modulation of cholinergic and glutamatergic neurotransmission pathways, which are crucial for memory formation and consolidation.

Beyond its cognitive-enhancing properties, 1H-Indazole, 6-fluoro-1-methyl-3-(4-piperidinyl)-, hydrochloride has also shown potential as an anxiolytic agent. A study published in the European Journal of Pharmacology found that this compound reduced anxiety-like behaviors in mice without causing significant sedation or motor impairment. These findings suggest that it may have therapeutic utility in treating anxiety disorders alongside cognitive impairments.

The safety profile of 1H-Indazole, 6-fluoro-1-methyl-3-(4-piperidinyl)-, hydrochloride has been extensively evaluated in preclinical studies. Toxicology assessments have indicated that it is well-tolerated at therapeutic doses with no major adverse effects observed. However, as with any new drug candidate, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 1H-Indazole, 6-fluoro-1-methyl-3-(4-piperidinyl)-, hydrochloride (CAS No. 129014-50-2) represents a promising lead compound for the development of novel therapeutics targeting the serotonin 5-HT₆ receptor. Its unique chemical structure and favorable pharmacological properties make it a valuable tool for both basic research and drug discovery efforts aimed at improving cognitive function and treating psychiatric disorders.